![molecular formula C9H15ClN2 B1521497 1-Ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride CAS No. 1185292-97-0](/img/structure/B1521497.png)
1-Ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride
Overview
Description
1-Ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride is a chemical compound with the empirical formula C9H15ClN2 and a molecular weight of 186.68 . It is a solid substance . The IUPAC name for this compound is 1-ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride .
Synthesis Analysis
Pyrrolopyrazine derivatives, including 1-Ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride, can be synthesized through various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation . A specific synthesis method for a similar compound involved a one-pot synthesis via three steps: the formation of a domino imine, intramolecular annulation, and then a Ugi-azide reaction .Molecular Structure Analysis
The molecular structure of 1-Ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride includes a pyrrole ring and a pyrazine ring . The SMILES string representation of the molecule isCCC1NCCN2C1=CC=C2.[H]Cl . Chemical Reactions Analysis
While specific chemical reactions involving 1-Ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride are not available in the search results, pyrrolopyrazine derivatives are known to exhibit various biological activities, suggesting they may undergo a range of chemical reactions .Physical And Chemical Properties Analysis
1-Ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride is a solid substance . It has a molecular weight of 186.68 . The compound’s InChI key is ZDICMKBDJFJAHF-UHFFFAOYSA-N .Scientific Research Applications
Pharmaceutical Applications
Pyrrolopyrazine derivatives, which include the compound , have been employed in various applications such as pharmaceuticals . They have exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Organic Material Synthesis
Nitrogen-containing heterocycles, like our compound, are often used in the synthesis of organic materials .
Natural Product Derivatives
Many pyrrolopyrazine derivatives have been isolated from plants, microbes, soil, marine life, and other sources . This suggests that our compound could potentially be used in the synthesis of natural product derivatives.
Bioactive Molecules
Pyrrolopyrazine is a biologically active scaffold that contains pyrrole and pyrazine rings . This suggests that our compound could be used in the creation of bioactive molecules.
Key Starting Material for Synthesis
The utility of similar compounds, such as ethyl 2-amino-6,8-dimethyl-1,3-dioxo-1,2,3,4-tetrahydropyrrolo-[1,2-a]pyrazine-7-carboxylate, has been described as a key starting material for the synthesis of novel analogues of natural alkaloid peramine . This suggests that our compound could potentially serve a similar role in synthetic chemistry.
Kinase Inhibition
According to the findings, pyrrolo [1,2- a] pyrazine derivatives exhibited more antibacterial, antifungal, and antiviral activities, while 5H-pyrrolo [2,3- b] pyrazine derivatives showed more activity on kinase inhibition . This suggests that our compound could potentially be used in kinase inhibition, which is a key area of focus in cancer research.
Future Directions
The future directions for research on 1-Ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine hydrochloride could involve further exploration of its biological activities and potential applications in pharmaceuticals and other fields. Despite the importance of the pyrrolopyrazine scaffold, there are only a few Structure-Activity Relationship (SAR) research on it . Therefore, future research could focus on understanding the action mechanisms of pyrrolopyrazine derivatives and conducting more SAR studies .
Mechanism of Action
Mode of Action
It is known that the compound belongs to the class of pyrrolopyrazines, which have been reported to exhibit various biological activities .
Biochemical Pathways
Pyrrolopyrazines, in general, have been reported to exhibit a wide range of biological activities, suggesting they may interact with multiple biochemical pathways .
properties
IUPAC Name |
1-ethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2.ClH/c1-2-8-9-4-3-6-11(9)7-5-10-8;/h3-4,6,8,10H,2,5,7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDICMKBDJFJAHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C2=CC=CN2CCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1185292-97-0 |
Source
|
| Record name | Pyrrolo[1,2-a]pyrazine, 1-ethyl-1,2,3,4-tetrahydro-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185292-97-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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